3-Chloro-1,2-propanediol
3-Chloro-1,2-propanediol
Glycerol alpha-monochlorohydrin appears as a colorless liquid. Denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals.
Glycerol alpha-monochlorohydrin, also known as alpha-chlorohydrin or (RS)-3-chloro-1, 2-propanediol, belongs to the class of organic compounds known as chlorohydrins. These are alcohols substituted by a chlorine atom at a saturated carbon atom otherwise bearing only hydrogen or hydrocarbyl groups. Glycerol alpha-monochlorohydrin exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, glycerol alpha-monochlorohydrin is primarily located in the cytoplasm. Outside of the human body, glycerol alpha-monochlorohydrin can be found in herbs and spices. This makes glycerol alpha-monochlorohydrin a potential biomarker for the consumption of this food product.
3-chloropropane-1,2-diol is a chloropropane-1,2-diol that is propane-1,2-diol substituted by a chloro group at position 3.
Glycerol alpha-monochlorohydrin, also known as alpha-chlorohydrin or (RS)-3-chloro-1, 2-propanediol, belongs to the class of organic compounds known as chlorohydrins. These are alcohols substituted by a chlorine atom at a saturated carbon atom otherwise bearing only hydrogen or hydrocarbyl groups. Glycerol alpha-monochlorohydrin exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, glycerol alpha-monochlorohydrin is primarily located in the cytoplasm. Outside of the human body, glycerol alpha-monochlorohydrin can be found in herbs and spices. This makes glycerol alpha-monochlorohydrin a potential biomarker for the consumption of this food product.
3-chloropropane-1,2-diol is a chloropropane-1,2-diol that is propane-1,2-diol substituted by a chloro group at position 3.
Brand Name:
Vulcanchem
CAS No.:
96-24-2
VCID:
VC0139630
InChI:
InChI=1S/C3H7ClO2/c4-1-3(6)2-5/h3,5-6H,1-2H2
SMILES:
C(C(CCl)O)O
Molecular Formula:
C3H7ClO2
HOCH2CHOHCH2Cl
C3H7ClO2
HOCH2CHOHCH2Cl
C3H7ClO2
Molecular Weight:
110.54 g/mol
3-Chloro-1,2-propanediol
CAS No.: 96-24-2
Reference Standards
VCID: VC0139630
Molecular Formula: C3H7ClO2
HOCH2CHOHCH2Cl
C3H7ClO2
Molecular Weight: 110.54 g/mol
CAS No. | 96-24-2 |
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Product Name | 3-Chloro-1,2-propanediol |
Molecular Formula | C3H7ClO2 HOCH2CHOHCH2Cl C3H7ClO2 |
Molecular Weight | 110.54 g/mol |
IUPAC Name | 3-chloropropane-1,2-diol |
Standard InChI | InChI=1S/C3H7ClO2/c4-1-3(6)2-5/h3,5-6H,1-2H2 |
Standard InChIKey | SSZWWUDQMAHNAQ-UHFFFAOYSA-N |
SMILES | C(C(CCl)O)O |
Canonical SMILES | C(C(CCl)O)O |
Boiling Point | 415 °F at 760 mm Hg (decomposes) (NTP, 1992) 213 °C (decomposes) at 1.9kPa: 114-120 °C |
Colorform | Colorless or pale yellow liquid Heavy liquid |
Density | 1.326 at 64 °F (NTP, 1992) 1.3218 @ 20 °C/4 °C Relative density (water = 1): 1.32 |
Flash Point | 138 °F (NTP, 1992) 113 °C c.c. |
Melting Point | -40 °F (NTP, 1992) -40 °C |
Physical Description | Glycerol alpha-monochlorohydrin appears as a colorless liquid. Denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals. Liquid COLOURLESS-TO-PALE-YELLOW HYGROSCOPIC LIQUID. |
Description | Glycerol alpha-monochlorohydrin appears as a colorless liquid. Denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals. Glycerol alpha-monochlorohydrin, also known as alpha-chlorohydrin or (RS)-3-chloro-1, 2-propanediol, belongs to the class of organic compounds known as chlorohydrins. These are alcohols substituted by a chlorine atom at a saturated carbon atom otherwise bearing only hydrogen or hydrocarbyl groups. Glycerol alpha-monochlorohydrin exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, glycerol alpha-monochlorohydrin is primarily located in the cytoplasm. Outside of the human body, glycerol alpha-monochlorohydrin can be found in herbs and spices. This makes glycerol alpha-monochlorohydrin a potential biomarker for the consumption of this food product. 3-chloropropane-1,2-diol is a chloropropane-1,2-diol that is propane-1,2-diol substituted by a chloro group at position 3. |
Shelf Life | TENDENCY TO TURN STRAW COLOR |
Solubility | greater than or equal to 100 mg/mL at 70° F (NTP, 1992) 9.05 M SOL IN WATER, ALCOHOL, & ETHER Immiscible with oils Soluble in oxygenated solvents Miscible in water 1000 mg/mL at 20 °C Solubility in water: miscible |
Synonyms | 3 Chloro 1,2 propanediol 3 Chloropropanediol 3 Monochloropropane 1,2 diol 3-Chloro-1,2-propanediol 3-Chloropropanediol 3-MCPD 3-monochloropropane-1,2-diol alpha Chlorhydrin alpha Chlorohydrin alpha-Chlorhydrin alpha-Chlorohydrin alpha-Monochlorohydrin, Glycerol Glycerol alpha Monochlorohydrin Glycerol alpha-Monochlorohydrin U 5897 U-5897 U5897 |
Vapor Density | Relative vapor density (air = 1): 3.8 |
Vapor Pressure | 3.75 mm Hg at 77 °F (NTP, 1992) 0.20 mmHg 0.2 mm Hg at 20 °C Vapor pressure, Pa at 20 °C: 27 |
PubChem Compound | 7290 |
Last Modified | Nov 12 2021 |
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